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Compound of Interest

Compound Name: 2-(Cyclohexyloxy)isonicotinonitrile

CAS No.: 1016867-57-4

Cat. No.: B1323272

Get Quote

Introduction & Compound Profile
2-(Cyclohexyloxy)isonicotinonitrile is a critical pyridine-based building block, often utilized in

the synthesis of NK-1 receptor antagonists and other heterocyclic pharmaceutical agents.[1][2]

Its structure features a hydrophobic cyclohexyl ether moiety attached to a polar 4-

cyanopyridine core.[1][2][3]

This duality—lipophilic tail and polar, weakly basic head—presents specific analytical

challenges. The electron-withdrawing nitrile group at the C4 position significantly reduces the

basicity of the pyridine nitrogen (estimated pKa < 3.0), while the ether linkage introduces

potential oxidative instability.[1][2]
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Property Value / Characteristic Analytical Implication

CAS Number 1016867-57-4 Unique Identifier

Formula C₁₂H₁₄N₂O MW: 202.25 g/mol

LogP (Est.) 3.2 – 3.8

High retention on C18;

requires high % organic

modifier.[1][2][3]

Chromophore Pyridine + Nitrile + Ether

Strong UV absorption

expected at 260–275 nm.[1][2]

[3]

Solubility
Low in water; High in MeCN,

MeOH, DCM

Sample diluent must contain

>50% organic solvent.[1][3]

Method Development Strategy (Logic & Causality)[1]
[2][3]
To ensure robustness, the analytical approach is bifurcated based on the intended data

requirement: Routine Assay (HPLC-UV) vs. Trace Quantification (LC-MS/MS).[1][2]

The "Why" Behind the Parameters
Stationary Phase: A C18 (Octadecyl) column is selected.[1][2][3] The cyclohexyl group

provides strong hydrophobic interaction, ensuring retention away from the solvent front.[1][2]

[3] A "Base Deactivated" (BDS) or high-coverage C18 is preferred to minimize secondary

silanol interactions with the pyridine ring, although the low pKa reduces this risk.[1][2][3]

Mobile Phase pH: Acidic pH (0.1% Formic Acid or Phosphoric Acid, pH ~2.[1][2][3]5) is

chosen. This suppresses the ionization of residual silanols on the column and ensures the

pyridine nitrogen is consistently protonated (or consistently neutral if pKa is extremely low),

preventing peak tailing.[1][2][3]

Detection: The conjugated pyridine-nitrile system exhibits a

transition.[1][2][3] A wavelength of 270 nm offers the best balance of sensitivity and solvent
cutoff transparency.[1][2][3]
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Protocol A: RP-HPLC-UV (Assay & Purity)[1][2]
Scope: Routine release testing, reaction monitoring, and purity assessment (>0.05% w/w).

Chromatographic Conditions
Instrument: HPLC/UHPLC equipped with PDA/UV detector.

Column: Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.[1][2][3]

Column Temp: 35°C (Controls mass transfer kinetics for the bulky cyclohexyl group).

Flow Rate: 1.0 mL/min.[1][2][3][4][5]

Injection Volume: 10 µL.

Detection: UV at 270 nm (Reference: 360 nm).[1][2][3]

Run Time: 20 minutes.

Mobile Phase[1][2][3]
Solvent A: 0.1% Phosphoric Acid in Water (H₃PO₄).[1][2][3]

Solvent B: Acetonitrile (MeCN).[1][2][3][6]

Gradient Program:
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Time (min) % Solvent A % Solvent B Phase Description

0.0 90 10 Equilibration

2.0 90 10
Isocratic Hold (Elute

polar salts)

12.0 10 90
Linear Gradient (Elute

main peak)

15.0 10 90 Wash

15.1 90 10 Re-equilibration

20.0 90 10 End

Standard & Sample Preparation[1][2][3]
Diluent: Water:Acetonitrile (40:60 v/v). Note: High organic content prevents precipitation of

the hydrophobic analyte.

Stock Solution (1.0 mg/mL): Accurately weigh 25 mg of Reference Standard into a 25 mL

volumetric flask. Dissolve in 100% MeCN first, then make up to volume with Diluent.[1][2][3]

Working Standard (0.1 mg/mL): Dilute Stock 1:10 with Diluent.

Protocol B: LC-MS/MS (Trace Impurity Analysis)[1]
[2][5]
Scope: Quantifying this compound when it is a low-level impurity (ppm level) in a final drug

substance (API).

Mass Spectrometry Parameters
Source: Electrospray Ionization (ESI), Positive Mode.[1][2][3]

MRM Transitions:

Quantifier:
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203.1

(Loss of Cyclohexene, characteristic of cyclohexyl ethers).[1][2][3]

Qualifier:

203.1

(Cyclohexyl carbocation).[1][2][3]

Spray Voltage: 3500 V.

Collision Energy: Optimized per transition (Start at 15 eV for Quantifier).

LC Conditions (MS Compatible)
Column: Waters ACQUITY UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm).[1][2][3]

Mobile Phase A: 0.1% Formic Acid in Water.[1][2][3]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Steep gradient (5% B to 95% B in 5 mins) to maximize peak height/sensitivity.

Method Logic & Workflow Visualization[2][3]
The following diagram illustrates the decision logic for method selection and the critical

mechanism of the sample preparation workflow.

Sample Received
(Solid/Reaction Mix)

Solubility Check
(Hydrophobic Cyclohexyl)

Select Diluent
(60% MeCN : 40% H2O)

Ensure Dissolution
Target Concentration?

Protocol A: HPLC-UV
(>0.05% w/w)

Detection: 270 nm
High Conc (Assay)

Protocol B: LC-MS/MS
(<100 ppm)

MRM: 203.1 -> 121.0

Trace (Genotox/Impurity) Quantification Report

Click to download full resolution via product page
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Figure 1: Analytical Decision Tree for 2-(Cyclohexyloxy)isonicotinonitrile Quantification.

Validation Parameters (ICH Q2 R1)
To ensure the method is "Trustworthy" and self-validating, the following acceptance criteria

must be met during validation:

Parameter
Acceptance Criteria
(HPLC-UV)

Rationale

System Suitability Tailing Factor (T) < 1.5
Ensures no secondary

interactions with silanols.[1][2]

Precision (RSD) < 1.0% (n=6 injections)
Demonstrates injector and

pump stability.[1][2][3]

Linearity (R²) > 0.999 (Range: 50–150%)
Confirms Beer-Lambert law

adherence.[1][2][3]

LOD / LOQ
S/N > 3 (LOD); S/N > 10

(LOQ)

Critical for impurity reporting

thresholds.

Specificity Purity Angle < Purity Threshold

Confirms no co-elution with

synthetic precursors (e.g.,

cyclohexanol).[1][2][3]

Troubleshooting Guide
Problem: Peak Tailing.

Root Cause: Interaction of basic pyridine nitrogen with silanols.[1][2][3]

Fix: Increase buffer ionic strength (add 10mM Ammonium Acetate) or lower pH.

Problem: Retention Time Drift.

Root Cause: Temperature fluctuations affecting the hydrophobic interaction of the

cyclohexyl ring.[1][2][3]

Fix: Ensure column oven is stable at 35°C ± 0.5°C.
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[https://www.benchchem.com/product/b1323272/docs#application-note-analytical-
quantification-of-2-cyclohexyloxy-isonicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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